![molecular formula C19H18N4O3S B2374682 N-(2,4-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide CAS No. 872701-87-6](/img/structure/B2374682.png)
N-(2,4-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as DPPSA and is a derivative of pyridazine, a heterocyclic compound that is commonly used in medicinal chemistry. DPPSA has been synthesized using various methods, and its structure has been extensively studied.
Scientific Research Applications
- Researchers have explored the potential of MLS001235536 as an anticancer agent. Its mechanism of action, cellular targets, and efficacy against specific cancer types are subjects of interest .
- Studies suggest that MLS001235536 exhibits anti-inflammatory properties. Researchers investigate its impact on inflammatory pathways, cytokine regulation, and potential therapeutic applications in conditions like rheumatoid arthritis and inflammatory bowel disease .
- MLS001235536 has been studied for its neuroprotective effects. Researchers explore its ability to mitigate oxidative stress, modulate neurotransmitter systems, and potentially combat neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease .
- Investigations into MLS001235536’s cardiovascular effects include its impact on blood pressure regulation, endothelial function, and vascular health. Researchers aim to uncover its potential as a therapeutic agent for cardiovascular diseases .
- MLS001235536 has shown promise as an antimicrobial compound. Studies evaluate its efficacy against bacteria, fungi, and other pathogens. Potential applications include antimicrobial drugs or topical treatments .
- Researchers explore MLS001235536’s role in metabolic pathways, insulin signaling, and glucose homeostasis. Investigations aim to understand its potential in managing metabolic disorders like diabetes and obesity .
Anticancer Properties
Anti-inflammatory Effects
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Health
Antimicrobial Activity
Metabolic Disorders and Insulin Sensitivity
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3S/c1-25-14-5-6-16(17(10-14)26-2)21-18(24)12-27-19-8-7-15(22-23-19)13-4-3-9-20-11-13/h3-11H,12H2,1-2H3,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDGDIEOECXBNJY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.